(S)-1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-2-phenylethanamine

• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol
• IUPAC Name: (1S)-1-(5-ethyl-1,3,4-oxadiazol-2-yl)-2-phenylethanamine
• InChI: InChI=1S/C12H15N3O/c1-2-11-14-15-12(16-11)10(13)8-9-6-4-3-5-7-9/h3-7,10H,2,8,13H2,1H3/t10-/m0/s1
• InChI Key: VMDZFDPTQJFXRZ-JTQLQIEISA-N
• Isomeric SMILES: CCC1=NN=C(O1)[C@H](CC2=CC=CC=C2)N
• Canonical SMILES: CCC1=NN=C(O1)C(CC2=CC=CC=C2)N

Description

(S)-1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-2-phenylethanamine is a chiral amine derivative containing a 1,3,4-oxadiazole core substituted with an ethyl group at position 5 and a phenylethanamine moiety. The 1,3,4-oxadiazole ring is a heterocyclic scaffold known for its metabolic stability and diverse pharmacological applications, including antimicrobial, antitumor, and central nervous system (CNS) activities . The (S)-enantiomer’s stereochemistry is critical for its biological interactions, as chirality often dictates binding affinity and selectivity toward receptors or enzymes .

Biological Activity

(S)-1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-2-phenylethanamine is a compound of interest due to its potential biological activities. This article explores its biological activity, including its mechanisms of action, structure-activity relationships (SAR), and relevant case studies. The findings are based on diverse sources to provide a comprehensive overview.

Chemical Structure and Properties

The molecular formula of (S)-1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-2-phenylethanamine is $C_{15}H_{18}N_{4}O$. The compound features an oxadiazole ring, which is known for its diverse biological activities. The structural characteristics that contribute to its activity include:

• Oxadiazole ring : This five-membered heterocyclic structure enhances the compound's interaction with biological targets.
• Phenylethanamine moiety : Known for its role in neurotransmitter systems, this part of the molecule may influence neuroactivity.

Table 1: Key Structural Features

Feature	Description
Molecular Formula	$C_{15}H_{18}N_{4}O$
Functional Groups	Oxadiazole, Amine
Ring Structure	Five-membered heterocycle

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of compounds containing oxadiazole moieties. For instance, derivatives of oxadiazoles have shown significant antibacterial and antifungal activities against various strains. The specific activities of (S)-1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-2-phenylethanamine have not been exhaustively documented in literature; however, related compounds exhibit minimum inhibitory concentrations (MIC) ranging from 0.0039 to 0.025 mg/mL against Gram-positive and Gram-negative bacteria .

Enzyme Inhibition

The compound's ability to inhibit enzymes is another area of interest. For example, studies on similar oxadiazole derivatives have demonstrated their potential as inhibitors of monoamine oxidase (MAO), an enzyme involved in neurotransmitter metabolism. The inhibition of MAO can lead to increased levels of neurotransmitters such as serotonin and dopamine, which may be beneficial in treating depression and other mood disorders .

Neuroactivity

Given the phenylethanamine component, there is potential for neuroactive properties. Compounds with similar structures have been studied for their effects on the central nervous system (CNS), particularly in modulating neurotransmitter levels. This suggests that (S)-1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-2-phenylethanamine could exhibit psychoactive effects or be used in neuropharmacology.

Case Studies

• Antimicrobial Efficacy : A study evaluated various oxadiazole derivatives for antimicrobial activity and found that certain substitutions significantly enhanced their effectiveness against bacterial strains such as Staphylococcus aureus and Escherichia coli. The results indicated that the presence of electron-withdrawing groups on the oxadiazole ring improved antibacterial potency .
• Neuropharmacological Effects : Research has shown that compounds with phenylethylamine structures can influence serotonin receptor activity. In vitro studies demonstrated that these compounds could modulate serotonin levels, suggesting a pathway for potential antidepressant effects .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of (S)-1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-2-phenylethanamine. Research indicates that modifications to the oxadiazole ring and variations in the phenylethanamine side can significantly alter biological efficacy. For instance:

• Substitution Patterns : Introducing different functional groups on the oxadiazole ring can enhance antimicrobial activity.
• Chain Length Variations : Modifying the ethyl group length may influence enzyme inhibition capabilities.

Table 2: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	MIC values between 0.0039 - 0.025 mg/mL
Enzyme Inhibition	Potential MAO inhibition
Neuroactivity	Modulation of serotonin levels

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight key structural analogs of (S)-1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-2-phenylethanamine, focusing on substituents, synthesis, and physicochemical properties.

Compound Name	Substituents on Oxadiazole (Position 5)	Amine Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Features
(S)-1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-2-phenylethanamine	Ethyl	Phenylethanamine (chiral S-configuration)	C₁₂H₁₅N₃O (estimated)	~233.27	Chiral center, aromatic and aliphatic balance for receptor binding
2-[5-(3,5-Dimethylphenyl)-1,3,4-oxadiazol-2-yl]ethanamine	3,5-Dimethylphenyl	Ethanamine	C₁₀H₁₃N₃O	191.23	Increased lipophilicity due to aromatic dimethyl groups
(S)-1-(5-Methylsulfanyl-1,3,4-oxadiazol-2-yl)-2-phenylethanamine	Methylsulfanyl	Phenylethanamine (chiral S-configuration)	C₁₁H₁₃N₃OS	235.31	Sulfur atom enhances electronic effects; classified as irritant
1-[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine	4-Methylphenyl	Methanamine	C₁₀H₁₁N₃O	189.21	Simplified amine group; synthesized via polyphosphoric acid condensation
N-[(5-Ethyl-1,3,4-oxadiazol-2-yl)methyl]ethanamine	Ethyl	Ethylamine	C₆H₁₁N₃O	155.20	Lower molecular weight; lacks aromaticity

Structural and Functional Differences

• Substituent Effects: The ethyl group in the target compound provides moderate lipophilicity compared to bulkier groups like 3,5-dimethylphenyl () or methylsulfanyl (). This balance may optimize membrane permeability and metabolic stability . Chirality: Both the target compound and (S)-1-(5-Methylsulfanyl-1,3,4-oxadiazol-2-yl)-2-phenylethanamine () feature an (S)-configured phenylethanamine group, which is crucial for enantioselective interactions in biological systems .

Pharmacological and Toxicological Insights

• The ethyl group may reduce steric hindrance compared to bulkier substituents like methylsulfanyl (), enhancing receptor compatibility .
• Toxicity : classifies the methylsulfanyl analog as an irritant, indicating that substituent choice impacts safety profiles. Ethyl or methylphenyl groups () may offer safer alternatives .

Key Research Findings

Chirality Matters : The (S)-configuration in the target compound and its methylsulfanyl analog () underscores the importance of stereochemistry in optimizing biological activity and reducing off-target effects .

Synthesis Scalability : Polyphosphoric acid condensation () and DMF/H₂SO₄-mediated reactions () are high-yielding, scalable methods for oxadiazole derivatives, applicable to the target compound’s production .

Structure-Activity Relationships (SAR) :

• Aromatic substituents (e.g., 4-methylphenyl in ) enhance π-π stacking interactions but may reduce solubility.
• Aliphatic groups (e.g., ethyl in the target compound) balance lipophilicity and solubility for CNS-targeted drugs .